Cas no 65439-85-2 (1H-Indole-2-carboxylic acid, 1-(4-nitrophenyl)-)

• Product Name: 1H-Indole-2-carboxylic acid, 1-(4-nitrophenyl)-
• CAS No: 65439-85-2
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• CID: 1687341
• Update Time: 2024-09-03

1H-Indole-2-carboxylic acid, 1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-(4-nitrophenyl)-

• Inchi： 1S/C15H10N2O4/c18-15(19)14-9-10-3-1-2-4-13(10)16(14)11-5-7-12(8-6-11)17(20)21/h1-9H,(H,18,19)
• InChI Key： PNNSTGNMILUESF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2)C2=C(C=CC=C2)C=C1C(O)=O

Computed Properties

• Exact Mass: 282.0641

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Melting Point: 263-264 °C (decomp)
• Boiling Point: 439.7±37.0 °C(Predicted)
• PSA: 85.37
• pka: 4.14±0.30(Predicted)